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Compound of Interest

Compound Name: DM1-SMe

Cat. No.: B607150

Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
DM1-SMe (N2'-deacetyl-N2'-[3-(methyldithio)-1-oxopropyl]-maytansine) is a highly potent

cytotoxic agent belonging to the maytansinoid family.[1][2] It functions as a microtubule

inhibitor, disrupting microtubule assembly and leading to cell cycle arrest and apoptosis.[1][3][4]

Due to its high cytotoxicity, DM1-SMe is frequently utilized as a payload in the development of

Antibody-Drug Conjugates (ADCs).[1][3] In this application, it is linked to a monoclonal antibody

that targets a specific antigen on cancer cells, enabling targeted delivery of the cytotoxic agent

and minimizing systemic toxicity.[1] This document provides detailed information on the

solubility of DM1-SMe and protocols for the preparation of stock solutions for research

applications.

Chemical and Physical Properties
DM1-SMe is an off-white to light yellow solid.[5] Its key chemical properties are summarized in

the table below.
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Property Value Reference

Synonyms
DM1-SSMe; Maytansinoid

derivative with ADC linker
[1]

Molecular Formula C₃₆H₅₀ClN₃O₁₀S₂ [1][2][6]

Molecular Weight 784.38 g/mol [1][5]

CAS Number 138148-68-2 [2][5][7]

Solubility
DM1-SMe is practically insoluble in water but shows good solubility in several organic solvents.

It is crucial to use high-quality, anhydrous solvents, as the presence of water can affect

solubility and stability. For instance, hygroscopic DMSO can significantly impact the solubility of

the product; therefore, newly opened DMSO is recommended.[5]

Solvent Solubility
Concentration
(mM)

Notes Reference

DMSO 100 mg/mL 127.49 mM

May require

sonication to fully

dissolve.

[5]

DMSO 12 mg/mL 15.29 mM - [2]

DMF 16 mg/mL 20.40 mM - [2]

DMF:PBS (pH

7.2) (1:5)
0.16 mg/mL 0.20 mM

Limited aqueous

buffer solubility.
[2]

Water Insoluble - -

Experimental Protocols
Protocol 1: Preparation of a 10 mM DM1-SMe Stock
Solution in DMSO
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This protocol describes the preparation of a 10 mM stock solution of DM1-SMe in DMSO, a

commonly used solvent for this compound.

Materials:

DM1-SMe solid powder (CAS 138148-68-2)

Anhydrous, high-purity Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or amber glass vials

Calibrated analytical balance

Calibrated micropipettes and sterile tips

Vortex mixer

Ultrasonic bath (optional)

Procedure:

Pre-weighing Preparation: Before handling, allow the DM1-SMe vial to equilibrate to room

temperature for at least 15-20 minutes to prevent condensation. Handle the compound in a

chemical fume hood using appropriate personal protective equipment (PPE).

Weighing DM1-SMe: Carefully weigh a precise amount of DM1-SMe powder. For example,

to prepare 1 mL of a 10 mM stock solution, weigh out 7.84 mg of DM1-SMe.

Calculation: Mass (mg) = Desired Concentration (mol/L) x Volume (L) x Molecular Weight (

g/mol ) x 1000

Mass (mg) = 0.010 mol/L x 0.001 L x 784.38 g/mol x 1000 = 7.84 mg

Solvent Addition: Using a calibrated micropipette, add the calculated volume of DMSO to the

vial containing the DM1-SMe powder. For 7.84 mg, add 1.0 mL of DMSO.[5]

Dissolution: Cap the vial tightly and vortex thoroughly until the solid is completely dissolved.

If dissolution is slow, brief sonication in an ultrasonic water bath can be applied.[5] Visually
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inspect the solution to ensure there are no visible particles.

Aliquoting and Storage: To avoid repeated freeze-thaw cycles which can degrade the

compound, aliquot the stock solution into smaller, single-use volumes in sterile

microcentrifuge tubes.[3][8]

Storage: Store the aliquots protected from light.[3][5]

For short-term storage (up to 1 month), store at -20°C.[3][5][7]

For long-term storage (up to 6 months), store at -80°C.[3][5][7]

The solid, lyophilized powder should be stored at -20°C for long-term stability (up to 3

years).[7][8]

Molarity Calculator Table for DM1-SMe (MW = 784.38 g/mol ):[5]

Desired
Concentration

Volume for 1 mg Volume for 5 mg Volume for 10 mg

1 mM 1.2749 mL 6.3745 mL 12.7489 mL

5 mM 0.2550 mL 1.2749 mL 2.5498 mL

10 mM 0.1275 mL 0.6374 mL 1.2749 mL

Protocol 2: Preparation of Working Solutions for Cell-
Based Assays
This protocol outlines the dilution of the DMSO stock solution into an aqueous cell culture

medium for in vitro experiments.

Important Considerations:

The final concentration of DMSO in the cell culture medium should be kept low, typically

below 0.5%, to avoid solvent-induced cytotoxicity.[9]

Prepare working solutions fresh for each experiment.[10]
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To prevent precipitation, it is recommended to perform dilutions in a stepwise manner and to

gently agitate the medium while adding the stock solution.[9][11]

Procedure:

Thaw Stock Solution: Retrieve one aliquot of the DM1-SMe stock solution from -20°C or

-80°C storage and thaw it at room temperature.

Pre-warm Medium: Warm the required volume of complete cell culture medium to 37°C in a

water bath.

Serial Dilution (Example): To prepare a 10 nM working solution from a 10 mM stock solution:

a. Perform an intermediate dilution first. Add 2 µL of the 10 mM stock solution to 1998 µL of

pre-warmed medium. This results in a 10 µM intermediate solution (a 1:1000 dilution). b.

Gently vortex or invert the tube to mix thoroughly. c. Add 1 µL of the 10 µM intermediate

solution to 999 µL of pre-warmed medium to achieve the final 10 nM working concentration.

Vehicle Control: Prepare a vehicle control by adding the same final concentration of DMSO

to the cell culture medium as is present in the highest concentration of the DM1-SMe
working solution.[9]

Application: Immediately add the freshly prepared working solutions (and vehicle control) to

the cells.
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Stock Solution Preparation

Working Solution Preparation (for Cell Assay)
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Caption: Experimental workflow for preparing DM1-SMe stock and working solutions.
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Cellular Mechanism of DM1

Microtubule Dynamics

Cellular Consequences

Free DM1
(released from ADC)

Microtubule Polymer

 Binds to microtubule tips

α/β-Tubulin Dimers

Polymerization
(Growth)

 Dynamic
 Instability 

Depolymerization
(Shortening)

Suppression of
Microtubule Dynamics

G2/M Phase Arrest

Apoptosis
(Cell Death)

Click to download full resolution via product page

Caption: Signaling pathway showing DM1-SMe's mechanism of action on microtubules.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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